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Compound of Interest

Compound Name:
((Chlorodifluoromethyl)sulfonyl)be

nzene

Cat. No.: B1261304 Get Quote

An In-Depth Technical Guide to
((Chlorodifluoromethyl)sulfonyl)benzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of

((Chlorodifluoromethyl)sulfonyl)benzene, a significant fluorinated compound with

applications in organic synthesis. The document details its molecular structure,

physicochemical properties, and outlines a general synthesis methodology. Furthermore, it

explores the broader context of sulfonyl-containing compounds in drug discovery and their

potential biological implications, while also addressing the necessary safety and handling

protocols. This guide is intended to be a valuable resource for researchers and professionals in

the fields of medicinal chemistry, organic synthesis, and drug development.

Molecular Structure and Properties
((Chlorodifluoromethyl)sulfonyl)benzene, also known as chlorodifluoromethyl phenyl

sulfone, is an organosulfur compound with a distinct molecular architecture that imparts unique

chemical reactivity.

Molecular Formula: C₇H₅ClF₂O₂S
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Molecular Weight: 226.63 g/mol [1][2]

CAS Number: 930836-30-9[1][2]

The structure consists of a phenyl group attached to a sulfonyl group, which in turn is bonded

to a chlorodifluoromethyl group. The presence of the electron-withdrawing sulfonyl group and

the halogenated methyl group significantly influences the electronic properties of the benzene

ring and the reactivity of the entire molecule.

Table 1: Physicochemical Properties of ((Chlorodifluoromethyl)sulfonyl)benzene

Property Value Reference

Molecular Formula C₇H₅ClF₂O₂S [1]

Molecular Weight 226.63 g/mol [1][2]

CAS Number 930836-30-9 [1][2]

Appearance Solid or semi-solid [2]

Storage Temperature 2-8°C, under inert atmosphere [2]

Synthesis and Experimental Protocols
((Chlorodifluoromethyl)sulfonyl)benzene is recognized as a novel difluorocarbene reagent

that can be synthesized from non-ozone-depleting precursors. While a detailed, step-by-step

protocol for its synthesis is not readily available in public literature, a general approach can be

inferred from the synthesis of related sulfonyl chlorides and fluorinated sulfones.

A plausible synthetic pathway involves the reaction of a suitable benzene derivative with a

source of the chlorodifluoromethylsulfonyl group. The synthesis of analogous aryl sulfonyl

chlorides often involves the diazotization of a substituted aniline, followed by reaction with

sulfur dioxide and a copper(I) chloride catalyst.

General Experimental Workflow for Arylsulfonyl Chloride Synthesis:
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Figure 1: General workflow for the synthesis of arylsulfonyl chlorides.

For the specific synthesis of ((Chlorodifluoromethyl)sulfonyl)benzene, modifications to this

general protocol would be necessary to introduce the chlorodifluoromethyl moiety. This could

potentially involve starting with a precursor already containing the CClF₂ group or introducing it

at a later stage of the synthesis.

Applications in Organic Synthesis
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The primary application of ((Chlorodifluoromethyl)sulfonyl)benzene is as a robust

difluorocarbene reagent. Difluorocarbene (:CF₂) is a highly reactive intermediate that can

participate in various cycloaddition and insertion reactions, making it a valuable tool for the

synthesis of fluorinated organic molecules. The use of

((Chlorodifluoromethyl)sulfonyl)benzene offers an advantage as it is derived from non-

ozone-depleting substances.

Biological Context and Drug Development Potential
While there is no direct research on the biological activity of

((Chlorodifluoromethyl)sulfonyl)benzene, the broader classes of sulfone and sulfonamide-

containing compounds are of significant interest in drug discovery and development.

The sulfonyl group is a key pharmacophore in a wide range of therapeutic agents. Its presence

can influence a molecule's solubility, metabolic stability, and ability to bind to biological targets.

The introduction of sulfonyl groups can enhance the binding affinity of drug molecules to

proteins through hydrogen bond interactions. Furthermore, the stability of the sulfonyl group

can increase the metabolic stability of drugs, prolonging their duration of action.

Fluorinated organic compounds also play a crucial role in modern pharmaceuticals. The

incorporation of fluorine atoms can significantly alter the physicochemical and biological

properties of a molecule, often leading to improved efficacy and pharmacokinetic profiles.

Given these established roles, ((Chlorodifluoromethyl)sulfonyl)benzene and its derivatives

represent an area of potential interest for the development of new therapeutic agents.

However, any potential biological activity and toxicological profile would need to be thoroughly

investigated through in vitro and in vivo studies.

Logical Relationship of Sulfonyl Compounds in Drug Discovery:
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Figure 2: The role of the sulfonyl group in drug discovery.

Safety and Handling
Detailed safety information for ((Chlorodifluoromethyl)sulfonyl)benzene is not extensively

documented. However, based on the data available for related sulfonyl chlorides, appropriate

precautions should be taken.

Table 2: General Safety and Handling Precautions for Sulfonyl Chlorides
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Precaution Description

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, eye, and face

protection.

Handling

Use only in a well-ventilated area or under a

chemical fume hood. Avoid breathing dust,

fumes, gas, mist, vapors, or spray.

Storage
Store in a dry, cool, and well-ventilated place.

Keep container tightly closed.

In case of exposure

In case of contact with eyes, rinse cautiously

with water for several minutes. If on skin, wash

with plenty of water. Seek immediate medical

attention if symptoms persist.

It is crucial to consult the specific Safety Data Sheet (SDS) for

((Chlorodifluoromethyl)sulfonyl)benzene before handling.

Conclusion
((Chlorodifluoromethyl)sulfonyl)benzene is a compound with a well-defined molecular

structure and significant potential as a synthetic reagent. While detailed experimental protocols

and biological activity data are currently limited in the public domain, the established

importance of sulfonyl and fluorinated moieties in medicinal chemistry suggests that this

compound and its derivatives may warrant further investigation for drug discovery applications.

This guide serves as a foundational resource, consolidating the available technical information

and providing a framework for future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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